Cas no 2229124-06-3 (3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229124-06-3
• MF: C₈H₆F₆N₂O₂
• MW: 276.135862827301
• CID: 5604809
• PubChem ID: 165842408
• Update Time: 2025-10-28

3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1940658
• 2229124-06-3
• 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C8H6F6N2O2/c1-16-4(6(17)18)2-3(15-16)5(7(9,10)11)8(12,13)14/h2,5H,1H3,(H,17,18)
• InChI Key： DGZIFAGLPAYADG-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C1C=C(C(=O)O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 276.03334641g/mol
• Monoisotopic Mass: 276.03334641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(1,1,1,3,3,3-Hexafluoropropan-2-yl)-1-methyl-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

3-(1,1,1,3,3,3-Hexafluoropropan-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is a highly specialized organic compound with the CAS registry number 2229124-06-3. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structure, which incorporates a hexafluoropropane substituent and a carboxylic acid group. The compound has garnered significant attention in recent years due to its potential applications in various fields, including agrochemicals and pharmaceuticals.

The molecular structure of 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is notable for its fluorinated substituent. The hexafluoropropane group introduces a high degree of electron-withdrawing effects, which significantly influences the compound's chemical reactivity and physical properties. This fluorinated moiety is particularly advantageous in enhancing the stability and bioavailability of the compound when used in biological systems.

Recent studies have highlighted the potential of this compound as a herbicide and fungicide in agricultural applications. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for controlling weeds and fungal pathogens. Additionally, research has shown that the compound exhibits antimicrobial activity, making it a potential candidate for developing new classes of antibiotics.

The synthesis of 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid involves a multi-step process that includes fluorination reactions and cyclization steps. The use of advanced fluorination techniques has enabled chemists to achieve high yields and purity levels during the synthesis process. Furthermore, the compound's carboxylic acid group allows for further functionalization through esterification or amidation reactions, enabling the development of derivative compounds with enhanced biological activity.

In terms of pharmacological applications, this compound has shown potential as a modulator of ion channels, which are critical targets in treating various diseases such as epilepsy and pain conditions. Recent studies have demonstrated that the compound can selectively inhibit voltage-gated sodium channels without affecting other ion channel types. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy.

The environmental impact of 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has also been a subject of recent research. While its fluorinated structure contributes to its stability and persistence in the environment